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2-({4-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-2-ethoxyphenoxy}methyl)benzonitrile 2-({4-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-2-ethoxyphenoxy}methyl)benzonitrile
Brand Name: Vulcanchem
CAS No.:
VCID: VC0930605
InChI: InChI=1S/C29H33N7O2/c1-2-37-26-17-22(11-12-25(26)38-21-24-10-4-3-9-23(24)19-30)20-31-34-27-18-28(35-13-5-6-14-35)33-29(32-27)36-15-7-8-16-36/h3-4,9-12,17-18,20H,2,5-8,13-16,21H2,1H3,(H,32,33,34)/b31-20+
SMILES: CCOC1=C(C=CC(=C1)C=NNC2=NC(=NC(=C2)N3CCCC3)N4CCCC4)OCC5=CC=CC=C5C#N
Molecular Formula: C29H33N7O2
Molecular Weight: 511.6 g/mol

2-({4-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-2-ethoxyphenoxy}methyl)benzonitrile

CAS No.:

Cat. No.: VC0930605

Molecular Formula: C29H33N7O2

Molecular Weight: 511.6 g/mol

* For research use only. Not for human or veterinary use.

2-({4-[(E)-{2-[2,6-di(pyrrolidin-1-yl)pyrimidin-4-yl]hydrazinylidene}methyl]-2-ethoxyphenoxy}methyl)benzonitrile -

Specification

Molecular Formula C29H33N7O2
Molecular Weight 511.6 g/mol
IUPAC Name 2-[[4-[(E)-[(2,6-dipyrrolidin-1-ylpyrimidin-4-yl)hydrazinylidene]methyl]-2-ethoxyphenoxy]methyl]benzonitrile
Standard InChI InChI=1S/C29H33N7O2/c1-2-37-26-17-22(11-12-25(26)38-21-24-10-4-3-9-23(24)19-30)20-31-34-27-18-28(35-13-5-6-14-35)33-29(32-27)36-15-7-8-16-36/h3-4,9-12,17-18,20H,2,5-8,13-16,21H2,1H3,(H,32,33,34)/b31-20+
Standard InChI Key IXSHWPUVPCSMHJ-AJBULDERSA-N
Isomeric SMILES CCOC1=C(C=CC(=C1)/C=N/NC2=CC(=NC(=N2)N3CCCC3)N4CCCC4)OCC5=CC=CC=C5C#N
SMILES CCOC1=C(C=CC(=C1)C=NNC2=NC(=NC(=C2)N3CCCC3)N4CCCC4)OCC5=CC=CC=C5C#N
Canonical SMILES CCOC1=C(C=CC(=C1)C=NNC2=CC(=NC(=N2)N3CCCC3)N4CCCC4)OCC5=CC=CC=C5C#N

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